Cas no 1385279-70-8 (3-(4-Cyanoanilino)-N-(3-cyanothiolan-3-yl)benzamide)

• Product Name: 3-(4-Cyanoanilino)-N-(3-cyanothiolan-3-yl)benzamide
• CAS No: 1385279-70-8
• Molecular Formula: C₁₉H₁₆N₄OS
• Molecular Weight: 348.421542167664
• CID: 6411426
• PubChem ID: 72006915

3-(4-Cyanoanilino)-N-(3-cyanothiolan-3-yl)benzamide Properties

Names and Identifiers

• 3-[(4-CYANOPHENYL)AMINO]-N-(3-CYANOTHIOLAN-3-YL)BENZAMIDE
• 1385279-70-8
• AKOS016930521
• 3-(4-Cyanoanilino)-N-(3-cyanothiolan-3-yl)benzamide
• EN300-26686938
• Z1240064549

• InChIKey： MJWQOKNJEKFJJS-UHFFFAOYSA-N
• Inchi： 1S/C19H16N4OS/c20-11-14-4-6-16(7-5-14)22-17-3-1-2-15(10-17)18(24)23-19(12-21)8-9-25-13-19/h1-7,10,22H,8-9,13H2,(H,23,24)
• SMILES： S1CCC(C#N)(C1)NC(C1C=CC=C(C=1)NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 348.10448232g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.10448232g/mol
• Heavy Atom Count: 25
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives